Cas no 2034313-34-1 (3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea)

• Product Name: 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea
• CAS No: 2034313-34-1
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6381224
• PubChem ID: 119106298
• Update Time: 2025-07-15

3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea
• AKOS026705659
• 2034313-34-1
• 1-((tetrahydrofuran-2-yl)methyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea
• 1-(oxolan-2-ylmethyl)-3-[(3-thiophen-2-ylpyrazin-2-yl)methyl]urea
• F6574-1957
• 3-[(oxolan-2-yl)methyl]-1-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}urea

• Inchi： 1S/C15H18N4O2S/c20-15(18-9-11-3-1-7-21-11)19-10-12-14(17-6-5-16-12)13-4-2-8-22-13/h2,4-6,8,11H,1,3,7,9-10H2,(H2,18,19,20)
• InChI Key： ZHJJOLYVYYTCMD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(NCC2CCCO2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea

Introduction to 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea (CAS No. 2034313-34-1) in Modern Chemical and Pharmaceutical Research

3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea (CAS No. 2034313-34-1) is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound, featuring a combination of heterocyclic rings, urea functionality, and an aliphatic side chain, presents a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea encompasses several key pharmacophoric elements that contribute to its biological relevance. The presence of a thiophene ring and a pyrazine moiety enhances its interaction with biological targets, while the urea group serves as a common pharmacophore in drug design, known for its ability to form hydrogen bonds and stabilize protein-ligand interactions. The oxolan side chain, derived from an epoxy alcohol derivative, introduces additional conformational flexibility, which may influence its binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyrazine-thiophene conjugate in this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of pyrazine have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. Similarly, thiophene-based compounds have been widely studied for their antimicrobial and anti-inflammatory properties. The combination of these motifs in 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea suggests that it may exhibit multifaceted biological activities.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The urea moiety, when incorporated into drug candidates, often enhances solubility and bioavailability while improving binding affinity to target proteins. This has led to the exploration of urea-based compounds in treating neurological disorders, infectious diseases, and chronic conditions. Furthermore, the oxolan side chain may contribute to metabolic stability by resisting enzymatic degradation, making it an attractive feature for drug design.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thiophene-pyrazine scaffold has been particularly noted for its ability to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These interactions are often critical for therapeutic effects, as they can modulate cellular signaling pathways involved in various physiological processes. The structural diversity offered by 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}urea makes it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during the synthesis process. The complexity of its structure underscores the challenges and opportunities in developing novel pharmaceuticals.

Evaluation of the pharmacological properties of 3-(oxolan-2-yl)methyl-1-{3-(thiophen-2-y l)pyrazin - 2 - ylmethyl}urea has revealed promising results in preclinical studies. In vitro assays have demonstrated potential inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Furthermore, preliminary cell-based assays suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further development as an anticancer agent.

The development of new drugs is not only dependent on chemical structure but also on formulation and delivery systems. The solubility profile of 3-(oxolan - 2 - yl)methyl - 1 - { 3 - ( thi o ph ene - 2 - y l ) p y ra z i n e - 2 - ylm e t h y l } u re a presents challenges that need to be addressed for effective clinical translation. Researchers are exploring various strategies to enhance solubility and bioavailability, including prodrug formulations and nanotechnology-based delivery systems.

The future direction of research on this compound lies in expanding its chemical space through structural modifications. By altering functional groups or introducing additional heterocyclic moieties, scientists can fine-tune its biological activity and selectivity. High-throughput screening (HTS) techniques combined with computational modeling will be instrumental in identifying novel derivatives with enhanced pharmacological profiles.

In conclusion,3-(oxolan - 2 - yl)methyl - 1 - { 3 - ( thi o ph ene - 2 - y l ) p y ra z i n e - 2 - ylm e t h y l } u re a (CAS No. 2034313 - 34 - 1) represents a significant advancement in medicinal chemistry due to its complex structure and potential biological activities. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases.